Cas no 2034236-79-6 (N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-3-carboxamide)

• Product Name: N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-3-carboxamide
• CAS No: 2034236-79-6
• MF: C₁₆H₂₀N₄O₃
• MW: 316.355003356934
• CID: 5938341
• PubChem ID: 92083356
• Update Time: 2025-06-08

N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-3-carboxamide
• AKOS026689453
• F6475-0504
• N-[2-(2-methyl-1H-imidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-3-carboxamide
• 2034236-79-6
• N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)-2-((tetrahydrofuran-3-yl)oxy)nicotinamide

• Inchi： 1S/C16H20N4O3/c1-12-17-6-8-20(12)9-7-18-15(21)14-3-2-5-19-16(14)23-13-4-10-22-11-13/h2-3,5-6,8,13H,4,7,9-11H2,1H3,(H,18,21)
• InChI Key： XBRJZHQCVJQURZ-UHFFFAOYSA-N
• SMILES： C1(OC2CCOC2)=NC=CC=C1C(NCCN1C(C)=NC=C1)=O

Computed Properties

• Exact Mass: 316.15354051g/mol
• Monoisotopic Mass: 316.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-3-carboxamide

Comprehensive Overview of N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-3-carboxamide (CAS No. 2034236-79-6)

N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-3-carboxamide (CAS No. 2034236-79-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's molecular structure combines a pyridine-3-carboxamide core with a 2-methylimidazole substituent and a tetrahydrofuran (oxolan) ether linkage, making it a versatile candidate for drug discovery and development.

One of the most intriguing aspects of this compound is its potential role in targeting specific biological pathways. Researchers have explored its interactions with enzymes and receptors, particularly in the context of inflammatory diseases and neurological disorders. The presence of the imidazole moiety suggests possible activity as a modulator of histamine receptors or other signaling proteins, while the pyridine and oxolan groups may contribute to its pharmacokinetic properties, such as solubility and membrane permeability.

In recent years, the scientific community has shown growing interest in compounds like N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-3-carboxamide due to their potential in precision medicine. With the rise of personalized therapies, molecules that can selectively interact with biological targets are highly sought after. This compound's structural complexity allows for fine-tuning of its activity, making it a valuable scaffold for designing new therapeutic agents.

The synthesis of CAS No. 2034236-79-6 involves multi-step organic reactions, including amide bond formation and etherification. Key intermediates include 2-(oxolan-3-yloxy)pyridine-3-carboxylic acid and 2-(2-methylimidazol-1-yl)ethylamine, which are coupled under optimized conditions to yield the final product. Researchers have reported various synthetic routes, with yields and purity levels being critical factors for its application in high-throughput screening and preclinical studies.

From a pharmacological perspective, this compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile is of particular interest. Early studies suggest that the oxolan-3-yloxy group enhances its bioavailability, while the methylimidazole component may influence its metabolic stability. These characteristics are crucial for its potential use as a lead compound in drug development programs targeting chronic diseases.

Another area of exploration is the compound's potential role in cancer research. While not yet extensively studied, its structural similarity to known kinase inhibitors has prompted investigations into its antiproliferative effects. The pyridine-3-carboxamide moiety, in particular, is a common feature in many small-molecule inhibitors, raising questions about its mechanism of action and selectivity.

In the context of green chemistry and sustainable drug development, researchers are also examining environmentally friendly synthesis methods for N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-3-carboxamide. This includes exploring catalytic processes and minimizing hazardous byproducts, aligning with the pharmaceutical industry's growing emphasis on sustainable practices.

The compound's physicochemical properties, such as its logP value, pKa, and crystalline form, are essential considerations for formulation development. These parameters influence its solubility, stability, and ultimately its therapeutic efficacy. Recent advances in analytical techniques have enabled more precise characterization of these properties, facilitating its potential transition from bench to bedside.

As the scientific community continues to investigate CAS No. 2034236-79-6, its potential applications extend beyond traditional small-molecule therapeutics. There is growing interest in its use as a chemical probe for studying biological systems or as a building block for more complex drug conjugates. Its modular structure allows for derivatization at multiple sites, offering opportunities for structure-activity relationship (SAR) studies.

In conclusion, N-[2-(2-methylimidazol-1-yl)ethyl]-2-(oxolan-3-yloxy)pyridine-3-carboxamide represents a fascinating case study in modern medicinal chemistry. Its unique combination of heterocyclic motifs and functional groups makes it a compelling subject for ongoing research across multiple therapeutic areas. As our understanding of its biological interactions deepens, this compound may emerge as a valuable tool for addressing unmet medical needs in the years to come.